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Compound of Interest

(R)-3-Aminopiperidine
dihydrochloride

Cat. No.: B044878

Compound Name:

Technical Guide: (R)-3-Aminopiperidine
Dihydrochloride Safety and Handling

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for chemical reagents is paramount. This guide provides a
detailed overview of the safety data for (R)-3-Aminopiperidine dihydrochloride (CAS RN:
334618-23-4), a key intermediate in pharmaceutical synthesis.[1]

Product Identification

Product Name (R)-3-Aminopiperidine dihydrochloride[1]
(R)-piperidin-3-amine dihydrochloride, (R)-3-

Synonyms o : . .
Piperidinamine dihydrochloride[1][2]

CAS Number 334618-23-4[1][3]

Molecular Formula C5H14CI2N2[1]

Molecular Weight 173.08 g/mol [3][4]

Structure

Hazard Identification and GHS Classification
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(R)-3-Aminopiperidine dihydrochloride is classified as a hazardous substance.[2][5] The
GHS classification is summarized below:

Hazard Class Category Hazard Statement

H302: Harmful if swallowed[2]

Acute Toxicity, Oral 4

[5]

] ] o H315: Causes skin irritation[1]

Skin Corrosion/Irritation 2

[2][5]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage[1][5]
Specific target organ toxicity — 3 H335: May cause respiratory
Single exposure irritation[1][2][5]

Signal Word: Danger[2][3]
Hazard Pictograms:

e GHSO05: Corrosion[6]

e GHSO07: Exclamation Mark|[6]

Toxicological Information

Quantitative toxicological data for (R)-3-Aminopiperidine dihydrochloride is limited in the
provided safety data sheets.

Toxicity Metric Value Species Route

547.68 mg/kg
LD50 (as free base) ) Rat Oral[1]
(Predicted)

ATEmix (oral) 500 mg/kg Oral[1]

Note: The provided LD50 value is a prediction and should be interpreted with caution. Detailed
experimental protocols for these toxicological studies are not available in the provided
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documentation. Further literature search in toxicological databases is recommended for in-
depth studies.

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below.

Property Value

Appearance Solid[3]

Melting Point 190-195 °C[3] / 205-209 °C[6]
Flash Point 100.1 °C (Estimated)[1][6]

Soluble in water. Partially soluble in

Solubility Dichloromethane, methanol and isopropyl
alcohol.[1]

Partition coefficient: n-octanol/water 2.789[1]

Optical Activity [0]/D -2.0+£0.5°, ¢ = 1 in H20[3]

Handling Precautions and Personal Protective
Equipment (PPE)

Proper handling and the use of appropriate personal protective equipment are crucial to
minimize exposure and ensure laboratory safety.

Engineering Controls

» Use in a well-ventilated place.[1][2]
» Local exhaust ventilation is preferred to control airborne dust.[1]

e Ensure eyewash stations and safety showers are in close proximity to the workstation.[1]

Personal Protective Equipment
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PPE

Specifications

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) approved standards.[2]

Skin Protection

Wear protective gloves and impervious clothing.
The selected gloves must satisfy the
specifications of EU Directive 89/686/EEC and
the standard EN 374.[1][2]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator with
appropriate cartridges (e.g., NIOSH (US) or
CEN (EU) approved).[2][4]

General Hygiene Measures

» Wash hands thoroughly after handling.[1][2]

e Do not eat, drink, or smoke when using this product.[1][2]

» Take off contaminated clothing and wash it before reuse.[1][2]

Emergency Procedures

A systematic approach to handling emergencies is critical. The following diagram outlines the

general workflow for responding to accidental exposure or release.
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General Emergency Response Workflow

Accidental Exposure Accidental Release (Spill)
Inhalation Skin Contact Eye Contact Ingestion Spill Occurs
it inhaled f on skin ifineyes if swallowed
First Aid Measures Spill Cleanu;:v Procedure
Y

Move to fresh air.
If breathing s difficult, give oxygen.

Rinse mouth.
Do NOT induce vomiting.

IMMEDIATELY remove contaminated clothing.
Rinse skin with plenty of water.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Ensure adequate ventilation.
Avoid dust formation.

edical Attentio

Seek immediate medical advice/attention.
Show Safety Data Sheet to the doctor.

Wear appropriate PPE
(respirator, gloves, eye protection).

Contain spill
Use inert absorbent material.
Collect spillage in a labeled container
for disposal.

Wash spill site after material pickup is complete.

Click to download full resolution via product page
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Caption: General Emergency Response Workflow for (R)-3-Aminopiperidine
Dihydrochloride.

Storage and Stability

o Storage Conditions: Store in a cool, dry, and well-ventilated place.[2][4] Keep the container
tightly closed when not in use.[1] The material is hygroscopic and should be stored under an
inert gas.[1]

 Stability: Stable under recommended storage conditions.[1]
¢ Incompatible Materials: Oxidizing agents.[1]

» Conditions to Avoid: Heat, flames, sparks, high temperatures, dust generation, and humid
conditions.[1][6]

o Hazardous Decomposition Products: Thermal decomposition may produce carbon
monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride gas.[1]

Fire-Fighting Measures

» Extinguishing Media: Use dry chemical powder, carbon dioxide, alcohol-resistant foam, or
water spray.[1][4]

» Specific Hazards: Emits toxic fumes under fire conditions.[1] Vapors may form explosive
mixtures in confined spaces.[1]

e Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][4]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.[1] Offer surplus and non-recyclable solutions to a licensed disposal company.[4]

This technical guide provides a comprehensive overview of the safety and handling information
for (R)-3-Aminopiperidine dihydrochloride based on available Safety Data Sheets. For a
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deeper understanding of its reactivity and toxicological profile, consulting peer-reviewed
scientific literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(R)-3-Aminopiperidine dihydrochloride safety data sheet
and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044878#r-3-aminopiperidine-dihydrochloride-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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